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Compound of Interest

Compound Name: (S)-Campesterol-d6

Cat. No.: B15553482 Get Quote

(S)-Campesterol-d6 is a deuterated form of (S)-Campesterol, a common phytosterol found in

plants. Its structural similarity to cholesterol makes it a valuable tool in various research

applications, particularly in the fields of metabolomics, drug development, and clinical

diagnostics. This technical guide provides an in-depth overview of the molecular properties,

experimental applications, and biological relevance of (S)-Campesterol-d6 for researchers,

scientists, and drug development professionals.

Core Molecular Data
The fundamental molecular characteristics of (S)-Campesterol-d6 are summarized in the table

below, providing a quick reference for experimental design and data analysis.

Property Value Citation

Molecular Formula C₂₈H₄₂D₆O [1][2][3]

Molecular Weight 406.72 g/mol [1][2][3]

CAS Number 2260669-13-2 [1]

Applications in Isotope Dilution Mass Spectrometry
A primary application of (S)-Campesterol-d6 is as an internal standard in isotope dilution mass

spectrometry (IDMS) for the precise quantification of campesterol and other phytosterols in

biological matrices.[4] This technique is considered the gold standard for sterol analysis due to
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its high accuracy and precision.[4] The use of a deuterated standard like (S)-Campesterol-d6
allows for the correction of analyte loss during sample preparation and analysis, ensuring

reliable results.

Generalized Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of phytosterols using

(S)-Campesterol-d6 as an internal standard with gas chromatography-mass spectrometry

(GC-MS) or liquid chromatography-mass spectrometry (LC-MS).
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample (e.g., Serum, Plasma)

Spike with (S)-Campesterol-d6

Saponification (Alkaline Hydrolysis)

Liquid-Liquid or Solid-Phase Extraction

Derivatization (for GC-MS)

GC or LC Separation

LC-MS pathway

GC-MS pathway

Mass Spectrometric Detection (MS or MS/MS)

Quantification based on Isotope Ratio

Concentration of Endogenous Campesterol
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Proposed Anti-Inflammatory Action of Campesterol

Campesterol

NF-κB Signaling Pathway

Inhibits

NLRP3 Inflammasome Pathway
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Pro-inflammatory Cytokines (e.g., IL-1β, TNF-α)

Promotes Promotes

Neuroinflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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